1,4-dimethyl-1H-pyrrole-3-carboxylic acid
Overview
Description
1,4-dimethyl-1H-pyrrole-3-carboxylic acid is an organic compound with the molecular formula C7H9NO2 . It has a molecular weight of 139.15 g/mol . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H9NO2/c1-5-3-8(2)4-6(5)7(9)10/h3-4H,1-2H3,(H,9,10) . The canonical SMILES representation is CC1=CN(C=C1C(=O)O)C .Physical And Chemical Properties Analysis
This compound has a topological polar surface area of 42.2 Ų . It has one hydrogen bond donor and two hydrogen bond acceptors . The compound has a rotatable bond count of 1 . The exact mass and monoisotopic mass of the compound are 139.063328530 g/mol . The compound has a complexity of 147 .Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis of Novel Hydrazide-Hydrazone Derivatives : Pyrrole derivatives, such as Ethyl-4-[(benzoyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, have been synthesized and characterized, showing potential in forming various applications due to multiple interactions and spectroscopy analysis (Singh et al., 2013).
- Molecular Structure and Spectral Analyses : Studies have focused on the structural elucidation of pyrrole derivatives, like Ethyl-4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, revealing insights into their molecular structure and interactions (Singh et al., 2013).
- Antimicrobial Agent Synthesis : Certain derivatives, like (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate, have been synthesized and evaluated for their antimicrobial activities, indicating their potential as therapeutic agents (Hublikar et al., 2019).
Applications in Material Science
- Non-Linear Optical Material : Derivatives like Ethyl 4-[3-(4-dimethylamino-phenyl)-acryloyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate have been studied for their potential use as non-linear optical materials due to their favorable hyperpolarizability (Singh et al., 2014).
- Temperature Monitoring Devices : Aryl-substituted pyrrole derivatives have been explored for their thermo-responsive fluorescence properties, suggesting their use in temperature monitoring devices (Han et al., 2013).
Agricultural Applications
- Growth Promotion in Crops : Certain pyrrole derivatives have been synthesized and tested for their efficacy as growth promoters in grain crops, showing significant stimulatory effects on seed germination and growth (Mikhedkina et al., 2019).
Environmental Applications
- Environmentally-Friendly Synthesis : Methods like continuous flow ring-closing metathesis have been used for the environmentally-friendly synthesis of 2,5-dihydro-1H-pyrrole-3-carboxylates, highlighting sustainable approaches in chemical synthesis (Drop et al., 2017).
Safety and Hazards
properties
IUPAC Name |
1,4-dimethylpyrrole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO2/c1-5-3-8(2)4-6(5)7(9)10/h3-4H,1-2H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBLURRDKXCKUJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C=C1C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90604278 |
Source
|
| Record name | 1,4-Dimethyl-1H-pyrrole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90604278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
351416-83-6 |
Source
|
| Record name | 1,4-Dimethyl-1H-pyrrole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90604278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,4-dimethyl-1H-pyrrole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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